2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2,4-dichloro-N-[(2,5-dichlorophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H8Cl4N2OS/c15-7-1-3-9(11(18)5-7)13(21)20-14(22)19-12-6-8(16)2-4-10(12)17/h1-6H,(H2,19,20,21,22)
• InChI Key: QSPOUTFUJQRROY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)NC(=S)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C14H8Cl4N2OS
• Molecular Weight: 394.1 g/mol

Description

2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide, also known as Dicamba, is a selective herbicide widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become an essential tool for farmers.

Scientific Research Applications

2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide has been extensively studied for its herbicidal properties and its potential impact on the environment. It is commonly used in agricultural research to evaluate weed control efficacy and to study the effects of herbicides on non-target plants and animals. Additionally, 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide has been investigated for its potential as a cancer treatment drug due to its ability to inhibit cell growth.

Mechanism of Action

2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide works by mimicking the plant hormone auxin, which regulates plant growth and development. When applied to a plant, 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide disrupts the normal auxin signaling pathway, causing abnormal growth and eventually leading to the death of the plant. 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide is a systemic herbicide, meaning that it is absorbed by the plant and transported throughout the plant tissue, making it effective against both above-ground and below-ground weeds.
Biochemical and Physiological Effects:
2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide has been shown to have a range of biochemical and physiological effects on plants. It inhibits cell division and elongation, disrupts the formation of new leaves and stems, and causes the death of root cells. In non-target plants, 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide can cause leaf cupping, stunting, and other deformities.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide is a useful tool for studying the effects of herbicides on plants and the environment. It is relatively easy to apply and has a wide range of effects on different plant species. However, 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide is also highly toxic and can have unintended consequences on non-target plants and animals. Careful handling and disposal of 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide are necessary to prevent environmental contamination.

Future Directions

There are several potential future directions for research on 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide. One area of interest is the development of new formulations and application methods that minimize off-target effects. Another potential direction is the investigation of 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide's potential as a cancer treatment drug. Additionally, there is a need for further research on the long-term environmental impacts of 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide use in agriculture.
Conclusion:
In conclusion, 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide is a selective herbicide widely used in agriculture to control broadleaf weeds. It works by disrupting the plant hormone auxin, causing abnormal growth and eventually leading to the death of the plant. 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide has been extensively studied for its herbicidal properties and its potential impact on the environment. While it is a useful tool for agricultural research, careful handling and disposal are necessary to prevent environmental contamination. There are several potential future directions for research on 2,4-dichloro-N-{[(2,5-dichlorophenyl)amino]carbonothioyl}benzamide, including the development of new formulations and application methods and investigation of its potential as a cancer treatment drug.